molecular formula C16H18N2O4S2 B2818396 N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzenesulfonamide CAS No. 941932-17-8

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzenesulfonamide

Cat. No. B2818396
CAS RN: 941932-17-8
M. Wt: 366.45
InChI Key: SEJSRUUJIUOENC-UHFFFAOYSA-N
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Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzenesulfonamide, also known as DB844, is a chemical compound that has been extensively studied for its potential therapeutic applications. DB844 is a sulfonamide derivative that exhibits potent antimicrobial activity against a wide range of pathogens, including bacteria, fungi, and protozoa.

Scientific Research Applications

Anticancer and Antitumor Activity

Several studies have synthesized and characterized derivatives of sulfonamide compounds, evaluating their potential as anticancer and antitumor agents. For example, novel sulfonamide derivatives have demonstrated promising in vitro antitumor activity against a range of cancer cell lines, including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancers. These compounds are noted for their significant activity, particularly against non-small cell lung cancer and melanoma cell lines, indicating their potential for development into therapeutic agents (Sławiński et al., 2006), (Żołnowska et al., 2016).

Anti-HIV and Antiviral Properties

Research has also explored the antiviral properties of sulfonamide derivatives, including their effectiveness against HIV. Specific compounds have shown encouraging anti-HIV activity, indicating the potential for these molecules to contribute to antiretroviral therapy (Pomarnacka & Kedra, 2003).

Enzyme Inhibition for Disease Treatment

Some sulfonamide derivatives have been investigated for their inhibitory effects on various enzymes, which are implicated in diseases such as Alzheimer's, Parkinson's, and pigmentation disorders. These studies highlight the potential use of sulfonamide compounds in treating conditions associated with enzyme dysregulation, suggesting a promising area for further research (Lolak et al., 2020).

Antioxidant Properties

Additionally, certain sulfonamide derivatives have been evaluated for their antioxidant properties, indicating their potential in reducing oxidative stress and contributing to the prevention or treatment of diseases associated with free radical damage. This suggests another promising avenue for the application of these compounds in scientific research and therapy (Alyar et al., 2019).

properties

IUPAC Name

N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O4S2/c1-13-8-9-14(18-10-5-11-23(18,19)20)12-16(13)17-24(21,22)15-6-3-2-4-7-15/h2-4,6-9,12,17H,5,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SEJSRUUJIUOENC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NS(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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